A Technical Guide to Ethyl 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)cyclohex-3-enecarboxylate: A Versatile Linker for Targeted Protein Degradation
A Technical Guide to Ethyl 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)cyclohex-3-enecarboxylate: A Versatile Linker for Targeted Protein Degradation
For Researchers, Scientists, and Drug Development Professionals
Introduction
In the rapidly evolving field of targeted protein degradation, the design and synthesis of effective Proteolysis Targeting Chimeras (PROTACs) are of paramount importance. These heterobifunctional molecules, which co-opt the cell's ubiquitin-proteasome system to eliminate disease-causing proteins, are composed of a target protein ligand, an E3 ligase ligand, and a connecting linker. The linker moiety, far from being a passive spacer, plays a critical role in determining the efficacy, selectivity, and pharmacokinetic properties of the PROTAC. This technical guide provides an in-depth overview of Ethyl 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)cyclohex-3-enecarboxylate, a building block utilized in the construction of PROTACs.
Chemical Identity and Structure
IUPAC Name: ethyl 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)cyclohex-3-enecarboxylate[1]
Synonyms: Bpin-Cyclohexene-COOEt, Ethyl 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3-cyclohexene-1-carboxylate[2]
Molecular Structure:
Figure 1: Chemical structure of ethyl 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)cyclohex-3-enecarboxylate.
Physicochemical Properties
A summary of the key physicochemical properties is presented in the table below. This data is essential for assessing the compound's suitability for various synthetic transformations and for predicting the properties of the resulting PROTACs.
| Property | Value | Reference |
| CAS Number | 1049004-32-1 | [3][4][5] |
| Molecular Formula | C₁₅H₂₅BO₄ | [3][4][5] |
| Molecular Weight | 280.17 g/mol | [3][4][5] |
| Appearance | Colorless to Yellow Liquid | [1] |
| Purity | ≥95% to 97% | [1][3] |
| Storage | 2-8°C under an inert atmosphere | [1] |
Application in PROTAC Drug Development
Ethyl 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)cyclohex-3-enecarboxylate serves as a valuable bifunctional linker precursor in the synthesis of PROTACs. The boronate ester functionality provides a handle for cross-coupling reactions, typically Suzuki-Miyaura coupling, to attach a ligand for a protein of interest (POI). The ethyl ester can be hydrolyzed to the corresponding carboxylic acid, which can then be coupled to an E3 ligase ligand via amide bond formation. The cyclohexene (B86901) core imparts a degree of rigidity to the linker, which can be crucial for optimizing the ternary complex formation between the POI and the E3 ligase.
Experimental Protocols
Synthesis of Ethyl 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)cyclohex-3-enecarboxylate
A representative synthetic protocol for the title compound is as follows:
Reaction:
To a solution of ethyl 4-((trifluoromethanesulfonyl)oxy)cyclohex-3-ene-1-carboxylate (1 mmol) and bis(pinacolato)diboron (B136004) (1.5 mmol) in dioxane (5 mL) are added potassium acetate (B1210297) (4 mmol) and Pd(dppf)Cl₂ (0.05 mmol). The reaction mixture is heated at 110 °C for 16 hours. After cooling to room temperature, the mixture is partitioned between ethyl acetate and a saturated aqueous solution of sodium bicarbonate. The aqueous layer is extracted with ethyl acetate. The combined organic layers are washed with brine, dried over anhydrous magnesium sulfate, filtered, and concentrated under reduced pressure to yield the crude product, which can be purified by column chromatography.
Figure 2: General workflow for the synthesis of the title compound.
General Protocol for PROTAC Synthesis using a Cyclohexene Linker
The following is a generalized workflow for the synthesis of a PROTAC targeting a protein kinase, such as Interleukin-1 Receptor-Associated Kinase 4 (IRAK4), using a cyclohexene-based linker. This example illustrates the utility of the title compound in constructing complex bioactive molecules.
Step 1: Suzuki-Miyaura Coupling: The boronate ester of the linker is coupled with a suitable aryl or heteroaryl halide derivative of the kinase inhibitor (POI ligand).
Step 2: Ester Hydrolysis: The ethyl ester of the coupled product is hydrolyzed to the corresponding carboxylic acid using a base such as lithium hydroxide.
Step 3: Amide Coupling: The resulting carboxylic acid is activated and coupled with an amine-functionalized E3 ligase ligand (e.g., a derivative of pomalidomide (B1683931) or VHL ligand) to form the final PROTAC molecule.
Figure 3: A generalized synthetic workflow for a PROTAC utilizing a cyclohexene linker.
Biological Context: Targeting IRAK4 Signaling
As a representative application, a PROTAC constructed with a rigid cyclohexene-based linker can be designed to target IRAK4, a key kinase in inflammatory signaling pathways.[2][6] Upon binding of a ligand (e.g., IL-1) to its receptor, IRAK4 is recruited and activated, leading to the downstream activation of NF-κB and MAPK signaling pathways, which in turn drive the expression of pro-inflammatory cytokines.[2] An IRAK4-targeting PROTAC would induce the ubiquitination and subsequent proteasomal degradation of IRAK4, thereby blocking these inflammatory cascades.[2]
Figure 4: Simplified IRAK4 signaling pathway and the mechanism of action of an IRAK4-targeting PROTAC.
Conclusion
Ethyl 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)cyclohex-3-enecarboxylate is a key synthetic intermediate for the construction of PROTACs with rigid linkers. Its bifunctional nature allows for the sequential or convergent assembly of the three components of a PROTAC. The strategic use of such linkers is crucial in the design of potent and selective protein degraders, a promising therapeutic modality for a wide range of diseases. This guide provides foundational information for researchers and scientists working at the forefront of drug discovery and development.
References
- 1. Item - Targeting IRAK4 for Degradation with PROTACs - figshare - Figshare [figshare.com]
- 2. Discovery of Rigid Linker-Based IRAK4 PROTACs with Improved Metabolic Stability for the Treatment of Inflammatory Diseases - PubMed [pubmed.ncbi.nlm.nih.gov]
- 3. Designed, synthesized and biological evaluation of proteolysis targeting chimeras (PROTACs) as AR degraders for prostate cancer treatment - PubMed [pubmed.ncbi.nlm.nih.gov]
- 4. updatesplus.co.uk [updatesplus.co.uk]
- 5. Design, Synthesis, and Biological Evaluation of Proteolysis Targeting Chimeras (PROTACs) for the Dual Degradation of IG… [ouci.dntb.gov.ua]
- 6. Targeting IRAK4 for Degradation with PROTACs - PMC [pmc.ncbi.nlm.nih.gov]
